4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-(3-hydroxyphenyl)-3-methyl-2,4,5,7-tetrahydropyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C13H13N3O2/c1-7-12-10(8-3-2-4-9(17)5-8)6-11(18)14-13(12)16-15-7/h2-5,10,17H,6H2,1H3,(H2,14,15,16,18)
• InChI Key: ZSDKGHXRZJUDCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(CC(=O)NC2=NN1)C3=CC(=CC=C3)O
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one, also known as HPP-6, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through various methods and has been studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is not fully understood. However, studies have shown that 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one can modulate the activity of various receptors, including the adenosine A1 receptor and the dopamine D2 receptor. 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has also been shown to enhance synaptic transmission and plasticity.
Biochemical and Physiological Effects
Studies have shown that 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one can have various biochemical and physiological effects. 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has also been shown to enhance synaptic transmission and plasticity in the hippocampus, a brain region important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that the mechanism of action of 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one. One direction is to further investigate the mechanism of action of 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one, particularly its effects on various receptors and synaptic transmission. Another direction is to investigate the potential therapeutic applications of 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, future research could explore the potential use of 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one in the development of new drugs for these disorders.

Synthesis Methods

4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one can be synthesized through various methods, including the reaction of 3-methyl-2-pyrazolin-5-one with 3-hydroxybenzaldehyde in the presence of acetic acid and sodium acetate. Another method involves the reaction of 3-methyl-2-pyrazolin-5-one with 3-hydroxybenzaldehyde in the presence of piperidine and acetic acid. 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one can also be synthesized through the reaction of 3-methyl-2-pyrazolin-5-one with 3-hydroxybenzaldehyde in the presence of sodium hydroxide and ethanol.

Scientific Research Applications

4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been investigated as a potential drug candidate for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. In pharmacology, 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been studied for its effects on various receptors, such as the adenosine A1 receptor and the dopamine D2 receptor. In neuroscience, 4-(3-hydroxyphenyl)-3-methyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been investigated for its effects on synaptic transmission and plasticity.